1'-(2-(3,4-dimethoxyphenyl)acetyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

• IUPAC Name: 1'-[2-(3,4-dimethoxyphenyl)acetyl]spiro[2-benzofuran-3,3'-piperidine]-1-one
• InChI: InChI=1S/C22H23NO5/c1-26-18-9-8-15(12-19(18)27-2)13-20(24)23-11-5-10-22(14-23)17-7-4-3-6-16(17)21(25)28-22/h3-4,6-9,12H,5,10-11,13-14H2,1-2H3
• InChI Key: IWIKJZPDAZRGPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CCCC3(C2)C4=CC=CC=C4C(=O)O3)OC
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an acetyl group, a spiro[isobenzofuran-1,3’-piperidin] group, and a 3,4-dimethoxyphenyl group. These groups suggest that the compound may have interesting chemical properties and potential applications in various fields.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its specific structure. Based on the functional groups present, it might undergo reactions typical of acetyl groups, spiro compounds, and phenyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Some properties that might be of interest include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules, often in a biological context. Without more specific information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols. Some general precautions might include avoiding contact with skin and eyes, avoiding inhalation or ingestion, and using the compound only in a well-ventilated area.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It might be of interest in fields such as medicinal chemistry, materials science, or environmental science.